N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-ethoxyanilino]-N-butylacetamide
• InChI: InChI=1S/C20H26N2O4S/c1-3-5-15-21-20(23)16-22(17-11-13-18(14-12-17)26-4-2)27(24,25)19-9-7-6-8-10-19/h6-14H,3-5,15-16H2,1-2H3,(H,21,23)
• InChI Key: ARTFXMSBSQZCAK-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=CC=C2

Description

N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide, also known as BESAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BESAA is a sulfonylurea derivative that has been synthesized through a multi-step process. In

Mechanism of Action

The mechanism of action of N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide is not fully understood. However, it is believed that the compound binds with metal ions through its sulfonamide and amide groups, forming a complex that emits fluorescence. The exact mechanism of fluorescence emission is still under investigation.
Biochemical and Physiological Effects:
N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and biocompatible, making it a promising candidate for biomedical applications such as bioimaging and drug delivery.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide is its high selectivity for metal ions, making it a useful tool for metal ion detection in complex biological and environmental samples. However, its fluorescence emission is pH-dependent, which may limit its use in certain applications. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Future Directions

There are several future directions for N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide research. One area of interest is the development of new metal ion detection methods using N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide. Another potential application is the use of N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide as a drug delivery system. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity, as well as its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide involves a multi-step process that starts with the reaction of 4-ethoxyphenylsulfonyl chloride with aniline in the presence of a base to form 4-ethoxyphenylsulfonamide. The resulting compound is then reacted with butyl chloroacetate in the presence of a base to form N-butyl-4-ethoxyphenylsulfonamide. Finally, the compound is reacted with chloroacetyl chloride in the presence of a base to form N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide.

Scientific Research Applications

N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide has been found to have potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. N-butyl-2-[4-ethoxy(phenylsulfonyl)anilino]acetamide has been shown to selectively bind with metal ions such as Cu2+, Zn2+, and Cd2+ and emit fluorescence, making it a useful tool for metal ion detection in biological and environmental samples.